2-OXOPENTANOIC ACID
2-OXOPENTANOIC ACID
2-oxopentanoic acid is an oxopentanoic acid carrying an oxo group at position 2. It has a role as a human metabolite. It is a 2-oxo monocarboxylic acid and an oxopentanoic acid. It is a conjugate acid of a 2-oxopentanoate.
2-Keto valeric acid, also known as 2-oxovalerate or 2-oxopentanoate, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. 2-Keto valeric acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Keto valeric acid has been detected in multiple biofluids, such as urine and blood. Outside of the human body, 2-keto valeric acid can be found in herbs and spices. This makes 2-keto valeric acid a potential biomarker for the consumption of this food product.
2-Keto valeric acid, also known as 2-oxovalerate or 2-oxopentanoate, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. 2-Keto valeric acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Keto valeric acid has been detected in multiple biofluids, such as urine and blood. Outside of the human body, 2-keto valeric acid can be found in herbs and spices. This makes 2-keto valeric acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1821-02-9
VCID:
VC0167938
InChI:
InChI=1S/C5H8O3/c1-2-3-4(6)5(7)8/h2-3H2,1H3,(H,7,8)
SMILES:
CCCC(=O)C(=O)O
Molecular Formula:
C5H8O3
Molecular Weight:
116.11 g/mol
2-OXOPENTANOIC ACID
CAS No.: 1821-02-9
Main Products
VCID: VC0167938
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol
| CAS No. | 1821-02-9 |
|---|---|
| Product Name | 2-OXOPENTANOIC ACID |
| Molecular Formula | C5H8O3 |
| Molecular Weight | 116.11 g/mol |
| IUPAC Name | 2-oxopentanoic acid |
| Standard InChI | InChI=1S/C5H8O3/c1-2-3-4(6)5(7)8/h2-3H2,1H3,(H,7,8) |
| Standard InChIKey | KDVFRMMRZOCFLS-UHFFFAOYSA-N |
| SMILES | CCCC(=O)C(=O)O |
| Canonical SMILES | CCCC(=O)C(=O)O |
| Boiling Point | 179.0 °C |
| Melting Point | 6.5 °C 6.5°C |
| Physical Description | Liquid |
| Description | 2-oxopentanoic acid is an oxopentanoic acid carrying an oxo group at position 2. It has a role as a human metabolite. It is a 2-oxo monocarboxylic acid and an oxopentanoic acid. It is a conjugate acid of a 2-oxopentanoate. 2-Keto valeric acid, also known as 2-oxovalerate or 2-oxopentanoate, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. 2-Keto valeric acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Keto valeric acid has been detected in multiple biofluids, such as urine and blood. Outside of the human body, 2-keto valeric acid can be found in herbs and spices. This makes 2-keto valeric acid a potential biomarker for the consumption of this food product. |
| Related CAS | 13022-83-8 (hydrochloride salt) |
| Synonyms | 2-ketopentanoic acid 2-ketopentanoic acid, sodium salt 2-ketovalerate alpha-ketovaleric acid |
| PubChem Compound | 74563 |
| Last Modified | Nov 11 2021 |
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